1-(4-fluorophenyl)-5-(2-morpholino-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-fluorophenyl)-5-(2-morpholin-4-yl-2-oxoethyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16FN5O3/c18-12-1-3-13(4-2-12)23-16-14(9-20-23)17(25)22(11-19-16)10-15(24)21-5-7-26-8-6-21/h1-4,9,11H,5-8,10H2
• InChI Key: KLZOGPRAORXWNS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C17H16FN5O3
• Molecular Weight: 357.34 g/mol
• CAS No.: 841211-21-0

Description

1-(4-fluorophenyl)-5-(2-morpholino-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C17H16FN5O3 and its molecular weight is 357.345. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies

• In Vivo and In Vitro Metabolism : A study on a related compound, FYL-67, which shares structural similarities with the chemical , focused on its phase I metabolism using LC-MS/MS. This research is significant for understanding the metabolic pathways and potential applications of similar compounds (Sang et al., 2016).

Synthesis and Herbicidal Activity

• Herbicidal Applications : Research on pyrazolo[3,4-d]pyrimidine-4-one derivatives, which include the compound , demonstrated that certain derivatives exhibited good inhibition activities against specific plants. This indicates potential use in agricultural herbicides (Luo et al., 2017).

Synthesis of Derivatives for Biological Studies

• Synthesis of Isoxazolines and Isoxazoles : The synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been studied, highlighting the chemical's versatility in generating biologically active derivatives (Rahmouni et al., 2014).

• Anti-Inflammatory and Ulcerogenicity Studies : Derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one were synthesized and tested for anti-inflammatory activity. Some showed comparable activity to standard drugs with minimal ulcerogenic effects, suggesting potential therapeutic applications (El-Tombary, 2013).

• Anticancer Activities : Synthesis of novel pyrazolo[3,4-d]pyrimidines led to compounds with significant antipsoriatic effects in animal models, indicating potential for cancer treatment. Detailed mechanisms of action were also investigated (Li et al., 2016).

• Adenosine Receptor Affinity : Pyrazolo[3,4-d]pyrimidines, including the compound , exhibit A1 adenosine receptor affinity, relevant for neurological research and potential therapeutic applications (Harden et al., 1991).

Synthesis and Antimicrobial Activity

• Antimicrobial Agents : The synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives and their evaluation as antimicrobial agents highlights the potential of these compounds in combating infectious diseases (Rahmouni et al., 2016).

• Antitumor Activity : Synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives led to compounds with potent antitumor activity, especially against human breast adenocarcinoma cell lines, suggesting potential in cancer therapy (Abdellatif et al., 2014).

• Antimicrobial Activity of Pyrazolo[3,4-d]pyrimidines : Some synthesized derivatives showed promising activity against various bacterial and fungal strains, indicating potential use as antimicrobial agents (Abdel-Gawad et al., 2003).

• Inhibition of Lung Cancer Cells : Novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, related to the compound , inhibited the growth of lung cancer cells, showing potential in cancer research (Zheng et al., 2011).

• Synthesis for Antimicrobial Activity : Novel 4-substituted pyrazolo[3,4-d]pyrimidine derivatives were synthesized and displayed antimicrobial activities, suggesting their use in treating infectious diseases (El-sayed et al., 2017).